Cas no 80269-70-1 (Benzenamine, N-(5-ethyl-5-methyl-1,3,4-thiadiazol-2(5H)-ylidene)-)

• Product name: Benzenamine, N-(5-ethyl-5-methyl-1,3,4-thiadiazol-2(5H)-ylidene)-
• CAS No: 80269-70-1
• MF: C₁₁H₁₃N₃S
• MW: 219.30602
• CID: 705978
• PubChem ID: 10680401

Benzenamine, N-(5-ethyl-5-methyl-1,3,4-thiadiazol-2(5H)-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(5-ethyl-5-methyl-1,3,4-thiadiazol-2(5H)-ylidene)-
• 5-ethyl-5-methyl-N-phenyl-1,3,4-thiadiazol-2-imine
• DTXSID10443424
• 80269-70-1

• Inchi： InChI=1S/C11H13N3S/c1-3-11(2)14-13-10(15-11)12-9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： VXFYAXVSAOARQL-UHFFFAOYSA-N
• SMILES： CCC1(N=NC(=NC2=CC=CC=C2)S1)C

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.4Ų